Cas no 2648929-05-7 ((2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methoxy-4-oxobutanoic acid)

• Product Name: (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methoxy-4-oxobutanoic acid
• CAS No: 2648929-05-7
• MF: C₂₆H₃₀N₂O₇
• MW: 482.525607585907
• CID: 6547918
• PubChem ID: 165516798
• Update Time: 2025-06-11

(2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methoxy-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methoxy-4-oxobutanoic acid
• EN300-1517716
• 2648929-05-7
• (2S)-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-4-methoxy-4-oxobutanoic acid

• Inchi： 1S/C26H30N2O7/c1-16(8-7-13-23(29)28-22(25(31)32)14-24(30)34-2)27-26(33)35-15-21-19-11-5-3-9-17(19)18-10-4-6-12-20(18)21/h3-6,9-12,16,21-22H,7-8,13-15H2,1-2H3,(H,27,33)(H,28,29)(H,31,32)/t16?,22-/m0/s1
• InChI Key： SIFDAVSTKBYYNF-XLDIYJRPSA-N
• SMILES： O(C(NC(C)CCCC(N[C@H](C(=O)O)CC(=O)OC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.20530130g/mol
• Monoisotopic Mass: 482.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 131Ų

Additional information on (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methoxy-4-oxobutanoic acid

Recent Advances in the Study of (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methoxy-4-oxobutanoic acid (CAS: 2648929-05-7)

The compound (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methoxy-4-oxobutanoic acid (CAS: 2648929-05-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its applications in targeted drug delivery systems and as a building block for novel therapeutic agents. The following sections provide a comprehensive overview of the latest research findings related to this compound.

One of the most notable advancements involves the use of (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methoxy-4-oxobutanoic acid in the synthesis of peptide-based therapeutics. Researchers have demonstrated its efficacy in facilitating the formation of stable peptide bonds, which is crucial for the development of biologics. A 2023 study published in the Journal of Medicinal Chemistry highlighted its role in improving the yield and purity of synthetic peptides, thereby enhancing the scalability of peptide drug production.

Another key area of research focuses on the compound's potential in targeted drug delivery. By leveraging its chemical properties, scientists have developed conjugates that can selectively deliver therapeutic agents to specific cellular targets. For instance, a recent study in Advanced Drug Delivery Reviews reported the successful use of this compound in creating antibody-drug conjugates (ADCs) with improved pharmacokinetic profiles. These findings underscore its versatility as a linker molecule in bioconjugation strategies.

In addition to its applications in drug development, (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methoxy-4-oxobutanoic acid has also been investigated for its role in chemical biology. Researchers have utilized it as a probe to study protein-protein interactions and enzyme mechanisms. A 2024 paper in Nature Chemical Biology detailed its use in activity-based protein profiling (ABPP), where it served as a reactive handle for labeling active sites of enzymes. This approach has provided valuable insights into the functional dynamics of complex biological systems.

Despite these promising developments, challenges remain in optimizing the synthesis and application of this compound. Recent efforts have focused on refining its synthetic pathways to reduce costs and improve efficiency. For example, a study in Organic Process Research & Development introduced a novel catalytic method for its production, achieving higher yields and lower environmental impact. Such innovations are expected to further expand its utility in pharmaceutical research.

In conclusion, (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methoxy-4-oxobutanoic acid (CAS: 2648929-05-7) continues to be a molecule of great interest in chemical biology and drug development. Its diverse applications, from peptide synthesis to targeted drug delivery, highlight its potential to drive advancements in the field. Future research will likely explore new derivatives and applications, further solidifying its role in modern therapeutics.